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Compound of Interest

Compound Name: 2,5-Dichloroaniline

Cat. No.: B050420

Essential Safety and Handling Guide for 2,5-

Dichloroaniline
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of
2,5-Dichloroaniline (CAS No. 95-82-9). Adherence to these procedures is essential to ensure
personnel safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

2,5-Dichloroaniline is a toxic substance that can be harmful if swallowed, inhaled, or comes
into contact with skin.[1][2] It may cause damage to organs through prolonged or repeated
exposure.[2][3] Proper PPE is mandatory to prevent exposure.

Required Personal Protective Equipment:
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Equipment

Specification

Standard

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator. A full-face particle
respirator type N99 (US) or
type P2 (EN 143) cartridges
are recommended, especially if
exposure limits may be
exceeded or irritation is

experienced.[1][3]

29 CFR 1910.134 or EN 149

Eye Protection

Tightly fitting safety goggles or
a face shield.

29 CFR 1910.133 or EN 166

Hand Protection

Compatible, chemical-resistant
gloves. Gloves must be

inspected before use.

EN 374

Body Protection

Wear appropriate protective
clothing to prevent skin
exposure, such as a lab coat

or a chemical-resistant suit.[1]

[2]141[5]

Quantitative Toxicity Data

Below is a summary of available quantitative toxicity data for 2,5-Dichloroaniline.

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA1115136&productDescription=2+5-DICHLOROANILINE+500G&vendorId=VN00024248&countryCode=US&language=en
https://nmu-mi.newlook.safecollegessds.com/document/repo/22d07642-b860-11da-bc22-f8c243af2369
https://www.fishersci.com/store/msds?partNumber=AAA1115136&productDescription=2+5-DICHLOROANILINE+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.oxfordlabfinechem.com/msds/(D-03264-130)%202,5-DICHLORO%20ANILINE.pdf
https://cameochemicals.noaa.gov/chemical/20138
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dichloroaniline
https://www.benchchem.com/product/b050420?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Data Point Value Species Route
LD50 1600 mg/kg Rat Oral
LD50 400 mg/kg Rat Intraperitoneal
LD50 1600 mg/kg Mouse Oral
Daphnia magna
LC50 2.92 mg/l (48 h)
(Water flea)
EC50 125 mg/l (0.5 h) Pseudomonas putida

Standard Operating Procedure for Handling 2,5-

Dichloroaniline

Adherence to a strict operational workflow is crucial when handling 2,5-Dichloroaniline to

minimize the risk of exposure and contamination.
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Standard Operating Procedure for Handling 2,5-Dichloroaniline

1. Preparation 2. Handling 3. Post-Handling

Preparation Don appropriate PPE

Decontaminate work surfaces

Work exclusively within a chemical fume hood

Proceed when ready
A Y A A
Handling Ensure fume hood is operational Avoid dust formation Remove and dispose of PPE correctly
\
Experiment complete \ln case of spill or exposure
Y v v

Post-Handling Emergency Preparedness

Prepare all necessary equipment and reagents

Do not eat, drink, or smoke Wash hands thoroughly

Decontamination complete

A

Waste Disposal

Click to download full resolution via product page

Caption: Workflow for handling 2,5-Dichloroaniline.

Spill Management Plan

In the event of a spill, immediate and decisive action is required to contain the material and
prevent exposure.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b050420?utm_src=pdf-body-img
https://www.benchchem.com/product/b050420?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

2,5-Dichloroaniline Spill Response Plan

Containment Cleanup

Spill Occurs Prevent further spread Avoid raising dust Sweep up solid material Place in a sealed, labeled container

Y

Evacuate immediate area

Y

Don appropriate PPE (including respirator)

Y

Contain the spill

Y

Clean up the spill

Y

Decontaminate the area

Y

Dispose of waste

Y

Report the incident

Click to download full resolution via product page

Caption: Step-by-step spill response for 2,5-Dichloroaniline.
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Experimental Protocol for Spill Cleanup:
o Evacuate: Immediately evacuate all non-essential personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

o PPE: Don all required personal protective equipment, including a respirator, chemical-
resistant gloves, safety goggles, and protective clothing.

o Containment: Prevent the spread of the solid material. Avoid creating dust.

o Cleanup: Carefully sweep up the spilled solid and place it into a suitable, labeled, and sealed
container for hazardous waste.

o Decontamination: Decontaminate the spill area with a suitable solvent (such as alcohol)
followed by a thorough washing with soap and water.

o Waste Disposal: Dispose of all contaminated materials (including PPE) as hazardous waste
in accordance with local, state, and federal regulations.

Disposal Plan

Proper disposal of 2,5-Dichloroaniline and associated contaminated waste is critical to
prevent environmental contamination and ensure regulatory compliance.
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Click to download full resolution via product page
Caption: Protocol for the safe disposal of 2,5-Dichloroaniline waste.
Disposal Methodology:
o Waste Characterization: 2,5-Dichloroaniline waste is considered hazardous.

o Containerization: All waste, including contaminated PPE and cleaning materials, must be
collected in a designated, sealed, and properly labeled hazardous waste container.

o Storage: Store waste containers in a secure, well-ventilated area, away from incompatible
materials such as acids and strong oxidizing agents.[3][4]
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» Professional Disposal: Arrange for the disposal of the waste through a licensed hazardous
waste disposal company.[1] The material may be dissolved or mixed with a combustible
solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[1]

o Regulatory Compliance: Ensure that all disposal activities comply with federal, state, and
local environmental regulations.[1] Do not discharge to sewer systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2,5-
Dichloroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050420#personal-protective-equipment-for-handling-
2-5-dichloroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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